tert-butyl N-(4,4,4-trifluoro-1-oxobutan-2-yl)carbamate

• IUPAC Name: tert-butyl N-(4,4,4-trifluoro-1-oxobutan-2-yl)carbamate
• InChI: InChI=1S/C9H14F3NO3/c1-8(2,3)16-7(15)13-6(5-14)4-9(10,11)12/h5-6H,4H2,1-3H3,(H,13,15)
• InChI Key: XYUJVJSJPNDFBW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CC(F)(F)F)C=O
• Molecular Formula: C9H14F3NO3
• Molecular Weight: 241.21 g/mol
• CAS RN: 1056467-83-4

Description

Tert-butyl N-(4,4,4-trifluoro-1-oxobutan-2-yl)carbamate, also known as TBOB, is a synthetic compound used in a variety of scientific and industrial applications. TBOB is a colorless, odorless, and non-volatile chemical compound with a molecular weight of 191.14 g/mol. It is a tertiary alkyl carbamate, which is a type of chemical compound that is characterized by a carbamate group connected to a tertiary alkyl group. The compound is used in a variety of research applications, such as in the synthesis of pharmaceutical drugs, as a reagent in organic synthesis, and as a catalyst in industrial processes.

Scientific Research Applications

1. Synthesis and Utilization in Drug Development

Enantioselective syntheses of tert-butyl ((S)-2-(3,5-difluorophenyl)-1-((S)-oxiran-2-yl)ethyl)carbamate and its isomer, used as building blocks for protease inhibitors, highlight the chemical's potential in drug development. The synthesis involves asymmetric syn- and anti-aldol reactions and has been effectively utilized to create potent β-secretase inhibitors (Ghosh, Cárdenas, & Brindisi, 2017).

2. Role in Synthesis of Natural Product Derivatives

The chemical has been instrumental in synthesizing intermediates of natural products like jaspine B, exhibiting cytotoxic activity against human carcinoma cell lines. This synthesis from L-Serine encompasses several steps, including esterification and reduction (Tang et al., 2014).

3. Advancements in Chemical Synthesis Techniques

Research on tert-butyl ((S)-1-((R)-oxiran-2-yl)-2-phenylethyl)carbamate demonstrates significant advancements in synthesis methods. The process includes chiral inversion as a key step, offering industry advantages in terms of simplicity, cost efficiency, and yield (Li et al., 2015).

4. Contribution to Antibacterial Compound Development

The tert-butyl carbamate framework has been used to synthesize novel antibacterial compounds. These compounds were developed through a series of complex chemical reactions, demonstrating the versatility of tert-butyl carbamates in medicinal chemistry (Prasad, 2021).